![molecular formula C9H17ClN2O3 B6189350 methyl 2-[3-(aminomethyl)-2-oxopiperidin-1-yl]acetate hydrochloride CAS No. 2648960-99-8](/img/no-structure.png)
methyl 2-[3-(aminomethyl)-2-oxopiperidin-1-yl]acetate hydrochloride
Overview
Description
Methyl 2-[3-(aminomethyl)-2-oxopiperidin-1-yl]acetate hydrochloride, or M2AP, is an organic compound used in scientific research. It is an ester of 2-amino-3-methyl-2-oxopiperidine, and is an important building block used in organic synthesis. M2AP is widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It acts as a catalyst in a variety of reactions, and has a wide range of applications in the fields of biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
M2AP hydrochloride is used in a variety of scientific research applications. It is used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of small molecules and natural products. It is also used in the synthesis of dendrimers and polymers, as well as in the synthesis of nucleotides and nucleosides. In addition, M2AP hydrochloride is used in the synthesis of drugs and drug-like compounds, as well as in the synthesis of bioconjugates.
Mechanism of Action
M2AP hydrochloride acts as a catalyst in a variety of reactions. It catalyzes the formation of amide bonds, as well as the formation of peptide bonds. It also catalyzes the formation of esters, ethers, and other organic compounds. In addition, it catalyzes the formation of cyclic compounds, such as cyclic peptides, and it catalyzes the formation of polymers.
Biochemical and Physiological Effects
M2AP hydrochloride has a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, it has been shown to inhibit the enzyme 5-alpha reductase, which is involved in the production of dihydrotestosterone. Additionally, it has been shown to inhibit the enzyme aromatase, which is involved in the production of estrogens.
Advantages and Limitations for Lab Experiments
M2AP hydrochloride has several advantages for lab experiments. Its low cost and availability make it an attractive choice for researchers. In addition, it is relatively stable and has a low toxicity profile. Furthermore, it is soluble in a variety of solvents, making it easy to use in a variety of reactions. However, it is important to note that M2AP hydrochloride is a chiral compound, which can lead to stereoselectivity issues when used in certain reactions.
Future Directions
M2AP hydrochloride has several potential future applications. It could be used in the synthesis of novel drugs and drug-like compounds. Additionally, it could be used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of dendrimers and polymers. It could also be used in the synthesis of bioconjugates, and in the synthesis of nucleotides and nucleosides. Finally, it could be used in the synthesis of small molecules and natural products.
Synthesis Methods
M2AP is synthesized through a two-step process. In the first step, the 2-amino-3-methyl-2-oxopiperidine is reacted with acetic anhydride in the presence of pyridine. The reaction yields the desired product, M2AP, along with a small amount of the side product, 2-amino-3-methyl-2-oxopiperidine acetic anhydride. In the second step, the M2AP is reacted with hydrochloric acid, producing the desired product, M2AP hydrochloride, along with a small amount of the side product, 2-amino-3-methyl-2-oxopiperidine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[3-(aminomethyl)-2-oxopiperidin-1-yl]acetate hydrochloride involves the reaction of piperidin-3-one with formaldehyde and ammonium chloride to form 3-(aminomethyl)piperidine-2,6-dione. This intermediate is then reacted with methyl chloroacetate to form the final product.", "Starting Materials": [ "Piperidin-3-one", "Formaldehyde", "Ammonium chloride", "Methyl chloroacetate" ], "Reaction": [ "Step 1: React piperidin-3-one with formaldehyde and ammonium chloride in the presence of a catalyst to form 3-(aminomethyl)piperidine-2,6-dione.", "Step 2: React 3-(aminomethyl)piperidine-2,6-dione with methyl chloroacetate in the presence of a base to form methyl 2-[3-(aminomethyl)-2-oxopiperidin-1-yl]acetate hydrochloride." ] } | |
CAS RN |
2648960-99-8 |
Molecular Formula |
C9H17ClN2O3 |
Molecular Weight |
236.7 |
Purity |
95 |
Origin of Product |
United States |
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